Cas no 2648924-14-3 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylpentanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylpentanoic acid
• CAS No: 2648924-14-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5932051
• PubChem ID: 165748565
• Update Time: 2025-07-20

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylpentanoic acid
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylpentanoic acid
• 2648924-14-3
• EN300-1494800

• Inchi： 1S/C26H30N2O6/c1-3-16(2)22(23(29)30)27-24(31)26(12-13-33-15-26)28-25(32)34-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t16?,22-,26?/m0/s1
• InChI Key： JPNDBBQJZNYASY-QULXVPPASA-N
• SMILES： O1CCC(C(N[C@H](C(=O)O)C(C)CC)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylpentanoic acid

Research Brief on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylpentanoic acid (CAS: 2648924-14-3)

In recent years, the compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylpentanoic acid (CAS: 2648924-14-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features involving a fluorenylmethoxycarbonyl (Fmoc) protecting group and a oxolan-3-ylformamido moiety, has shown promising potential in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), and the incorporation of this compound into peptide backbones has opened new avenues for the design of bioactive molecules.

Recent studies have focused on the synthesis and application of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylpentanoic acid in the development of peptide-based therapeutics. One notable application is its use as a building block for the construction of cyclic peptides, which are increasingly being explored for their enhanced stability and bioavailability compared to linear peptides. Researchers have demonstrated that the oxolan-3-ylformamido moiety can introduce conformational constraints, thereby improving the binding affinity and specificity of peptide ligands to target proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound to synthesize a series of cyclic peptides targeting the PD-1/PD-L1 immune checkpoint pathway. The results indicated that the incorporation of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylpentanoic acid into the peptide backbone significantly enhanced the peptides' resistance to proteolytic degradation, while maintaining high binding affinity to PD-L1. This finding underscores the compound's potential in the development of next-generation immunotherapies.

Another area of interest is the compound's role in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacokinetic properties. A recent preprint on bioRxiv highlighted the use of this compound in the design of peptidomimetic inhibitors for SARS-CoV-2 main protease (Mpro). The study reported that the oxolan-3-ylformamido moiety facilitated the formation of key hydrogen bonds with the protease active site, leading to potent inhibitory activity. These findings suggest that (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylpentanoic acid could be a valuable tool in the fight against emerging viral pathogens.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. A 2022 review in Organic Process Research & Development discussed the optimization of synthetic routes to improve yield and purity. The authors emphasized the need for greener and more efficient methodologies, particularly in the removal of the Fmoc protecting group under mild conditions to prevent side reactions.

In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylpentanoic acid (CAS: 2648924-14-3) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in peptide synthesis, cyclic peptide design, and peptidomimetics highlight its potential to address unmet medical needs. Future research should focus on overcoming synthetic challenges and exploring its utility in broader therapeutic contexts.